Methyl 2-[(cyanoacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-cyanoacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C13H14N2O3S/c1-18-13(17)11-8-4-2-3-5-9(8)19-12(11)15-10(16)6-7-14/h2-6H2,1H3,(H,15,16)
• InChI Key: WVKDHSGANSTAPT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC#N
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

“Methyl 2-[(cyanoacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the molecular formula C13H14N2O3S and a molecular weight of 278.33. It is used for research purposes.

Synthesis Analysis

The synthesis of cyanoacetamides, such as “this compound”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiophene ring, which is a heterocyclic compound. This compound also contains a cyanoacetyl group and an amino group.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 278.33 and a molecular formula of C13H14N2O3S.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor for the synthesis of various heterocyclic compounds due to the presence of both carbonyl and cyano functional groups. .

Biological Activity

Derivatives of cyanoacetamide, like the one , have been reported to exhibit a range of biological activities. .

Organic Synthesis

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Pharmaceutical Intermediates

Due to their reactivity and the ability to form stable heterocyclic structures, these compounds are used as intermediates in the synthesis of pharmaceuticals. .

Future Directions

The potential future directions for this compound could involve its use in the synthesis of various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.